Cas no 10116-15-1 (2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-)
![2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]- structure](https://www.kuujia.com/scimg/cas/10116-15-1x500.png)
10116-15-1 structure
Product name:2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-
2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]...
- 2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-
- 5-(acetylamino)-4-hydroxy-3-[[2-methoxy-5-[[2-(sulphooxy)ethyl]sulphonyl]phenyl]azo]naphthalene-2,7-disulphonic acid
- (3E)-5-(acetylamino)-3-[2-(2-methoxy-5-{[2-(sulfooxy)ethyl]sulfonyl}phenyl)hydrazinylidene]-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid
- 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-((2-methoxy-5-((2-(sulfooxy)ethyl)sulfonyl)phenyl)azo)-
- 5-(Acetylamino)-4-hydroxy-3-((2-methoxy-5-((2-(sulphooxy)ethyl)sulphonyl)phenyl)azo)naphthalene-2,7-disulphonic acid
- Einecs 233-319-0
- 5-(Acetylamino)-4-hydroxy-3-[2-methoxy-5-[2-(sulfooxy)ethylsulfonyl]phenylazo]-2,7-naphthalenedisulfonic acid
- C.I. Reactive red 35 5-(Acetylamino)-4-hydroxy-3-[[2-methoxy-5-[[2-(sulphooxy)ethyl]sulphonyl]phenyl]azo]naphthalene-2,7-disulphonic acid 2,7-naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-[[2-methoxy-5-[[2-( sulfooxy)ethyl]sulfonyl]phenyl]azo]- 2,7-naphthalenedisulfonic acid,
- 5-(acetylamino)-4-hydroxy-3-[[2-methoxy-5-[[2-(sulphooxy)ethyl]sulphonyl]phenyl]azo]naphthalene-2,7-
- 10116-15-1
- 5-(Acetylamino)-4-hydroxy-3-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-2,7-naphthalenedisulfonic acid
- DTXSID601105009
- 5-acetamido-4-hydroxy-3-[[2-methoxy-5-(2-sulfooxyethylsulfonyl)phenyl]diazenyl]naphthalene-2,7-disulfonic acid
- NS00043576
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- Inchi: InChI=1S/C21H21N3O15S4/c1-11(25)22-16-10-14(41(29,30)31)7-12-8-18(42(32,33)34)20(21(26)19(12)16)24-23-15-9-13(3-4-17(15)38-2)40(27,28)6-5-39-43(35,36)37/h3-4,7-10,23H,5-6H2,1-2H3,(H,22,25)(H,29,30,31)(H,32,33,34)(H,35,36,37)/b24-20+
- InChI Key: CAGCLAILGFFZFN-HIXSDJFHSA-N
- SMILES: COC1=CC=C(S(CCOS(=O)(O)=O)(=O)=O)C=C1N/N=C1/C(=O)C2=C(C=C(C=C2C=C/1S(=O)(O)=O)S(=O)(O)=O)NC(=O)C
Computed Properties
- Exact Mass: 682.98563
- Monoisotopic Mass: 682.98555
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 43
- Rotatable Bond Count: 11
- Complexity: 1580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 320
Experimental Properties
- Density: 1.81
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.705
- PSA: 289.76
2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]- Related Literature
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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